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Compound of Interest

Compound Name: Paromomycin

CAS No.: 1263-89-4

Cat. No.: B1663516

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Paromomycin, a broad-spectrum aminoglycoside antibiotic.

Adherence to these procedural steps will minimize risk and ensure proper disposal, fostering a

secure and efficient workflow.

Hazard Identification and Personal Protective
Equipment (PPE)
Paromomycin sulfate presents several health hazards that necessitate the use of appropriate

personal protective equipment. It is classified as harmful if swallowed, toxic in contact with skin

or if inhaled, and can cause skin and serious eye irritation.[1] Furthermore, it may lead to

respiratory irritation and is suspected of damaging fertility or the unborn child.[1][2][3]

To mitigate these risks, the following PPE is mandatory when handling Paromomycin:
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PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To prevent inhalation of

harmful dust particles.[3]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

To protect against eye irritation

from dust or splashes.[4][5]

Hand Protection Nitrile, PVC, or rubber gloves

To prevent skin contact, as

Paromomycin is toxic upon

dermal absorption.[4][5]

Skin and Body Protection

Laboratory coat, protective

clothing that provides

comprehensive skin coverage

To avoid accidental skin

exposure.[5][6]

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Paromomycin and the

safety of laboratory personnel.

Handling:

Ventilation: Always handle Paromomycin in a well-ventilated area or under a chemical fume

hood to minimize inhalation exposure.[1][5]

Avoid Dust Formation: Minimize the generation of dust when handling the powdered form.[4]

[7]

Personal Hygiene: Avoid contact with skin and eyes.[4][6] Do not eat, drink, or smoke in

areas where Paromomycin is handled. Wash hands thoroughly after handling.[6]

Spill Management: In case of a spill, avoid breathing dust.[4] Wear appropriate PPE, and

clean up using dry methods such as a vacuum with a HEPA filter or by dampening with water

to prevent dusting before sweeping.[4]

Storage:
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Container: Store in a tightly sealed, original container.[1][4] Suitable containers include glass,

polyethylene, or polypropylene.[4]

Conditions: Keep in a cool, well-ventilated place, protected from moisture and direct light.[6]

[8][9] The recommended storage temperature is between 20°C to 25°C (68°F to 77°F).[8][10]

First Aid and Emergency Procedures
In the event of exposure, immediate action is crucial.

Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[1][6]

Skin Contact

Immediately remove contaminated clothing and

wash the affected area thoroughly with soap

and water.[1][5] Seek medical attention if

irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[6]

Disposal Plan
All waste containing Paromomycin must be handled as hazardous waste and disposed of in

accordance with all applicable local, state, and federal regulations.[3][4][7]

Waste Containers: Use appropriately labeled, sealed containers for waste disposal.[7]

Contaminated Materials: All contaminated PPE and cleaning materials should be collected

and disposed of as hazardous waste.
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Environmental Precautions: Do not allow Paromomycin to enter sewers or waterways.[1][5]

Operational Workflow for Handling Paromomycin
The following diagram illustrates the standard operating procedure for the safe handling of

Paromomycin from receipt to disposal.
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Paromomycin Handling Workflow
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Proceed to Handling

Weigh/Handle Paromomycin
(Minimize Dust Generation)

Perform Experimental Procedure

Decontaminate Work Area

Procedure Complete

Segregate and Label Waste
(Paromomycin, Contaminated PPE)

Dispose of Waste According to Regulations

Remove PPE and Wash Hands Thoroughly
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Paromomycin Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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